Diquine

Description

Diquine, also known as diquine ammonium chloride, is a synthetic compound belonging to the bisbenzylisoquinoline alkaloids class and is primarily recognized for its pharmacological properties as an antimicrobial agent. It exhibits a complex structure that allows interaction with biological membranes, making it effective against various pathogens. Diquine demonstrates antiplasmodial activity, having shown activity against the malaria parasite Plasmodium falciparum in vitro and in vivo. This compound has applications across various fields because of its ability to effectively target both bacterial and parasitic infections, making it a versatile agent in therapeutic applications.

Diquine shares structural and functional similarities with compounds such as Cepharanthine, Piperaquine, and Dequalinium Chloride. Cepharanthine, a natural bisbenzylisoquinoline alkaloid approved for human use, exhibits broad-spectrum antiviral activity . Piperaquine, a 4-aminoquinoline, is an antimalarial agent used in combination therapies for malaria. Dequalinium Chloride, a quaternary ammonium salt, possesses stronger cationic properties that enhance membrane disruption. Diquine's unique combination of bisbenzylisoquinoline structure and its specific interaction with biological membranes distinguishes it from similar compounds.

Bisbenzylisoquinoline alkaloids such as Diquine and Cepharanthine have various medicinal properties . Cepharanthine has demonstrated signaling pathway inhibitory activities, immunomodulatory activities, and antiviral activities and has been confirmed to greatly inhibit SARS-CoV-2 infection . These compounds have been investigated for their potential in treating various diseases and highlight the importance of Diquine as a versatile therapeutic agent .

• CAS No.: 3563-63-1
• Product Name: Diquine
• Molecular Formula: C34H50Cl2N2
• Molecular Weight: 557.7 g/mol
• IUPAC Name: 3-benzyl-1-[6-(3-benzyl-1-azoniabicyclo[2.2.2]octan-1-yl)hexyl]-1-azoniabicyclo[2.2.2]octane;dichloride
• Standard InChI: InChI=1S/C34H50N2.2ClH/c1(9-19-35-21-15-31(16-22-35)33(27-35)25-29-11-5-3-6-12-29)2-10-20-36-23-17-32(18-24-36)34(28-36)26-30-13-7-4-8-14-30;;/h3-8,11-14,31-34H,1-2,9-10,15-28H2;2*1H/q+2;;/p-2
• Standard InChIKey: WOUMHLGSMDVJHS-UHFFFAOYSA-L
• SMILES: C1C[N+]2(CCC1C(C2)CC3=CC=CC=C3)CCCCCC[N+]45CCC(CC4)C(C5)CC6=CC=CC=C6.[Cl-].[Cl-]
• Canonical SMILES: C1C[N+]2(CCC1C(C2)CC3=CC=CC=C3)CCCCCC[N+]45CCC(CC4)C(C5)CC6=CC=CC=C6.[Cl-].[Cl-]
• Appearance: colorless crystal powder
• Purity: min. 98%.
• Synonyms: 1,6-hexamethylene-bis-(3-benzylquinuclidium) chloride tetrahydrate
• Reference: - Michlina E.E. et al., Khim-Farm. Zh. (1961) (Russian) 31:2609-2613 - Machkovsky M.D., Sadritdinov F., Farm.Toksikol . (1962) (Russian). 25(6), 685-691 - Sadritdinov F., Farm.Toksikol (1962) (Russian). (SAR for polymethylene bis-quinuclidiniums) 25(3):327-335 - Mashkovsky M.D. Lekarstvennye Sredstva (Drugs) -Moscow, Meditzina, (1984). 1:261
• PubChem Compound: 3083807
• Last Modified: Sep 12 2023